An In-Depth Technical Guide to 6-Amino-2-chloropyrimidine-4-carboxamide: A Keystone Intermediate in Modern Drug Discovery
An In-Depth Technical Guide to 6-Amino-2-chloropyrimidine-4-carboxamide: A Keystone Intermediate in Modern Drug Discovery
Abstract
This technical guide provides a comprehensive overview of 6-Amino-2-chloropyrimidine-4-carboxamide (CAS No. 500352-09-0), a pivotal heterocyclic building block in medicinal chemistry and drug development. We will delve into its fundamental physicochemical properties, explore its synthetic utility and inherent reactivity, and illuminate its application as a versatile scaffold in the synthesis of targeted therapeutic agents. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the strategic use of this compound. Methodologies for analysis and critical safety protocols are also detailed to ensure both scientific integrity and safe laboratory practice.
The Strategic Importance of the Pyrimidine Core in Medicinal Chemistry
The pyrimidine scaffold is a cornerstone of therapeutic drug design, largely due to its prevalence as a critical endogenous component of DNA and RNA[1]. This inherent biological relevance has made pyrimidine derivatives a fertile ground for the development of novel therapeutics. The pyrimidine ring system is synthetically accessible and structurally diverse, leading to its widespread application in compounds with antimicrobial, antiviral, anticancer, and anti-inflammatory properties[1]. Its structure allows it to act as a bioisostere for other aromatic systems, often improving medicinal chemistry properties, while the nitrogen atoms provide key hydrogen bonding points for target engagement[1][2]. 6-Amino-2-chloropyrimidine-4-carboxamide embodies this potential, offering multiple reactive sites for the strategic construction of complex, biologically active molecules.
Core Physicochemical & Structural Data
A thorough understanding of a compound's physical and chemical properties is fundamental to its effective application in synthesis and screening. 6-Amino-2-chloropyrimidine-4-carboxamide is a solid with a high melting point, indicative of a stable, planar structure with potential for strong intermolecular interactions.
| Property | Value | Source |
| CAS Number | 500352-09-0 | [3][4] |
| Molecular Formula | C₅H₅ClN₄O | [3] |
| Molecular Weight | 172.57 g/mol | [3] |
| Exact Mass | 172.0151885 Da | [3] |
| Appearance | Off-white solid/powder | [5] |
| Melting Point | >300°C | [3] |
| Topological Polar Surface Area (TPSA) | 94.9 Ų | [3] |
| Hydrogen Bond Donors | 2 | [3] |
| Hydrogen Bond Acceptors | 4 | [3] |
| Rotatable Bond Count | 1 | [3] |
Synthesis, Reactivity, and Mechanistic Considerations
The true value of 6-Amino-2-chloropyrimidine-4-carboxamide lies in its designed reactivity, which allows for its use as a versatile intermediate. The presence of a chloro group at the C2 position, an amino group at C6, and a carboxamide at C4 creates a scaffold with distinct points for chemical modification.
Synthetic Strategy Overview
While specific, detailed syntheses of this exact molecule are proprietary, its structure suggests a logical synthetic pathway common for pyrimidine derivatives. The general approach often involves the construction of the core pyrimidine ring followed by functional group interconversion. For instance, a related compound, 2,4-diamino-6-chloropyrimidine, is synthesized from 2,4-diamino-6-hydroxypyrimidine by treatment with phosphorus oxychloride (POCl₃)[6]. This chlorination step is a standard and effective method for converting hydroxyl groups on heterocyclic rings into good leaving groups for subsequent nucleophilic substitution reactions.
Caption: Plausible synthetic workflow for pyrimidine intermediates.
Key Reactive Sites and Their Utility
The strategic placement of functional groups makes this compound a powerful tool for building molecular diversity. The chlorine atom at the C2 position is particularly important; it is an excellent leaving group, making this position susceptible to nucleophilic aromatic substitution. This allows for the introduction of a wide variety of functional groups (amines, thiols, alkoxides) to explore structure-activity relationships (SAR).
Caption: Reactivity map of the core scaffold.
This reactivity is the cornerstone of its use in constructing libraries of compounds for high-throughput screening. For example, studies have shown that similar 6-dialkylaminopyrimidine carboxamides can be synthesized by the displacement of a 6-chloro group with various amines, leading to the discovery of novel antitubercular agents[7][8].
Applications in Drug Discovery
6-Amino-2-chloropyrimidine-4-carboxamide is not an active pharmaceutical ingredient (API) itself but rather a critical starting material. Its derivatives have shown significant promise across multiple therapeutic areas.
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Antitubercular Agents : Phenotypic screening of compound libraries has identified the 6-dialkylaminopyrimidine carboxamide series as a promising class of novel antitubercular agents[7][8]. These compounds were found to be active against clinical strains of Mycobacterium tuberculosis and did not show cross-resistance with conventional drugs, suggesting a novel mechanism of action[7][8]. The synthesis of these agents relies on the displacement of the chloro group, highlighting the importance of our core compound as a precursor.
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Anticancer and Antiviral Agents : The pyrimidine core is a well-established feature in numerous approved drugs[2]. The 2-chloropyrimidine-4-carboxamide scaffold is explicitly mentioned as a valuable intermediate in the synthesis of novel antiviral and anticancer agents[9]. The ability to modify the structure at the C2 position allows for the fine-tuning of interactions with biological targets like protein kinases, which are often dysregulated in cancer[2].
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Enzyme Inhibitors : Derivatives of 2-aminopyrimidines have been synthesized and evaluated as potent inhibitors of β-glucuronidase, an enzyme associated with conditions like colon cancer[10]. The synthetic routes often start with a dichloropyrimidine, underscoring the utility of chloro-substituted pyrimidines in generating diverse libraries for enzyme inhibition screening[10].
Analytical Methodologies: Ensuring Purity and Identity
The validation of any synthetic intermediate is critical. For 6-Amino-2-chloropyrimidine-4-carboxamide, a combination of chromatographic and spectroscopic techniques should be employed.
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High-Performance Liquid Chromatography (HPLC) : An HPLC method is essential for assessing purity. While a specific method for this compound is not published, a robust method can be developed based on similar structures. For instance, a method for 4-Amino-2-chloropyridine uses a mixed-mode Primesep 100 column with a mobile phase of acetonitrile, water, and a sulfuric acid buffer, with UV detection at 200 nm[11]. This approach provides a solid starting point for method development.
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Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are indispensable for structural confirmation. The expected spectra would show characteristic shifts for the aromatic protons on the pyrimidine ring and the protons of the amino and amide groups.
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Mass Spectrometry (MS) : Mass spectrometry will confirm the molecular weight (172.57 g/mol ) and provide fragmentation patterns that can further validate the structure[3].
Safety, Handling, and Storage Protocols
Adherence to strict safety protocols is non-negotiable when handling chemical intermediates. Based on safety data for closely related pyrimidine compounds, the following precautions should be observed.
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Hazard Identification : This class of compounds can cause skin and serious eye irritation[5][12]. Some may be harmful if swallowed[5][13].
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Personal Protective Equipment (PPE) : Always wear appropriate protective gloves, clothing, and eye/face protection (goggles)[12][14]. Engineering controls, such as a local exhaust ventilation system or fume hood, are necessary to prevent dust dispersion and inhalation[12][13].
-
Handling : Wash hands and any exposed skin thoroughly after handling[12][13]. Avoid creating dust. Do not get in eyes, on skin, or on clothing[5].
-
Storage : Keep containers tightly closed in a dry, cool, and well-ventilated place[5][13]. Store away from incompatible materials such as strong oxidizing agents and strong acids[13].
-
First Aid :
-
Skin Contact : Immediately wash off with plenty of water. If irritation occurs, seek medical attention[12].
-
Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. If eye irritation persists, get medical advice[12].
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Inhalation : Remove person to fresh air. Get medical attention if you feel unwell[5][12].
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Ingestion : Rinse mouth and seek medical attention[12].
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Conclusion
6-Amino-2-chloropyrimidine-4-carboxamide is more than just a chemical compound; it is a strategic tool in the arsenal of the modern medicinal chemist. Its well-defined physicochemical properties, coupled with its versatile and predictable reactivity, make it an ideal starting point for the synthesis of diverse compound libraries. Its demonstrated utility in the development of novel antitubercular, anticancer, and antiviral agents underscores its significant value to the pharmaceutical and life sciences industries. By understanding its properties, reactivity, and safety requirements, researchers can effectively leverage this powerful intermediate to accelerate the discovery of next-generation therapeutics.
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